Sodium arsenite Sodium arsenite Sodium arsenite is an inoganic sodium salt with formula with formula NaAsO2. It has a role as an insecticide, an antibacterial agent, a herbicide, a rodenticide, a carcinogenic agent, an antineoplastic agent and an antifungal agent. It is an arsenic molecular entity and an inorganic sodium salt.
Sodium arsenite, aqueous solution appears as an aqueous solution of a solid. Toxic by ingestion, inhalation or skin absorption. Used as an antiseptic, in insecticides and herbicides, to preserve hides and in making dyes.
Sodium Metaarsenite is a highly soluble, orally available trivalent arsenic-containing telomerase inhibitor with potential antitumor activity. Although the exact mechanism through which sodium metaarsenite exerts its effect has yet to be fully elucidated, this agent appears to target and bind to telomeric sequences, specifically TTAGGG repeats, leading to a shortening of telomeres, and subsequent induction of apoptosis and inhibition of tumor cell growth. In addition, sodium metaarsenite also leads to the translocation of the catalytic subunit of telomerase into the cytoplasm and inhibition of the activity of telomerase. Telomerase is active in most tumors cells and is responsible for the maintenance of telomere length and plays a key role in cellular proliferation, but is quiescent in normal, healthy cells. The susceptibility to sodium metaarsenite seems to be inversely correlated with initial length of telomeres.
Brand Name: Vulcanchem
CAS No.: 7784-46-5
VCID: VC0147831
InChI: InChI=1S/AsHO2.Na/c2-1-3;/h(H,2,3);/q;+1/p-1
SMILES: [O-][As]=O.[Na+]
Molecular Formula: NaAsO2
AsNaO2
Molecular Weight: 129.91 g/mol

Sodium arsenite

CAS No.: 7784-46-5

Reference Standards

VCID: VC0147831

Molecular Formula: NaAsO2
AsNaO2

Molecular Weight: 129.91 g/mol

Sodium arsenite - 7784-46-5

CAS No. 7784-46-5
Product Name Sodium arsenite
Molecular Formula NaAsO2
AsNaO2
Molecular Weight 129.91 g/mol
IUPAC Name sodium;oxoarsinite
Standard InChI InChI=1S/AsHO2.Na/c2-1-3;/h(H,2,3);/q;+1/p-1
Standard InChIKey PTLRDCMBXHILCL-UHFFFAOYSA-M
Isomeric SMILES [O-][As]=O.[Na+]
SMILES [O-][As]=O.[Na+]
Canonical SMILES [O-][As]=O.[Na+]
Colorform White or grayish-white powde
Density 1.87 at 68 °F (NTP, 1992)
1.87
1.87 g/cm³
Melting Point 615 °C
Physical Description Sodium arsenite, aqueous solution appears as an aqueous solution of a solid. Toxic by ingestion, inhalation or skin absorption. Used as an antiseptic, in insecticides and herbicides, to preserve hides and in making dyes.
WHITE OR GREY HYGROSCOPIC POWDER.
Description Sodium arsenite is an inoganic sodium salt with formula with formula NaAsO2. It has a role as an insecticide, an antibacterial agent, a herbicide, a rodenticide, a carcinogenic agent, an antineoplastic agent and an antifungal agent. It is an arsenic molecular entity and an inorganic sodium salt.
Sodium arsenite, aqueous solution appears as an aqueous solution of a solid. Toxic by ingestion, inhalation or skin absorption. Used as an antiseptic, in insecticides and herbicides, to preserve hides and in making dyes.
Sodium Metaarsenite is a highly soluble, orally available trivalent arsenic-containing telomerase inhibitor with potential antitumor activity. Although the exact mechanism through which sodium metaarsenite exerts its effect has yet to be fully elucidated, this agent appears to target and bind to telomeric sequences, specifically TTAGGG repeats, leading to a shortening of telomeres, and subsequent induction of apoptosis and inhibition of tumor cell growth. In addition, sodium metaarsenite also leads to the translocation of the catalytic subunit of telomerase into the cytoplasm and inhibition of the activity of telomerase. Telomerase is active in most tumors cells and is responsible for the maintenance of telomere length and plays a key role in cellular proliferation, but is quiescent in normal, healthy cells. The susceptibility to sodium metaarsenite seems to be inversely correlated with initial length of telomeres.
Shelf Life SLOWLY CONVERTED IN SOLN TO ARSENATES BY ATMOSPHERIC OXYGEN; IN DRY STATE DECOMP BY ATMOSPHERIC CO2. /ARSENITES OF ALKALI METALS/
Solubility Very soluble (NTP, 1992)
Freely sol in water; slightly sol in alcohol
Solubility in water: very good
Synonyms KML001
sodium arsenite
sodium meta-arsenite
sodium metaarsenite
PubChem Compound 443495
Last Modified Nov 11 2021
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